Cas no 1108164-33-5 (1-(5-Ethylpyrimidin-2-yl)piperidin-4-one)

• Product Name: 1-(5-Ethylpyrimidin-2-yl)piperidin-4-one
• CAS No: 1108164-33-5
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 2625341
• PubChem ID: 57708369
• Update Time: 2025-08-05

1-(5-Ethylpyrimidin-2-yl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethylpyrimidin-2-yl)piperidin-4-one
• KLCSEFGJARHHPI-UHFFFAOYSA-N
• 1108164-33-5
• 4-piperidinone, 1-(5-ethyl-2-pyrimidinyl)-
• AKOS015966586
• 4-Piperidinone,1-(5-ethyl-2-pyrimidinyl)-
• EN300-7356763
• SCHEMBL3651006
• DA-47851
• 1-(5-ethyl-pyrimidin-2-yl)-piperidin-4-one
• 1-(5-Ethylpyrimidin-2-yl)piperidin-4-one

• Inchi： 1S/C11H15N3O/c1-2-9-7-12-11(13-8-9)14-5-3-10(15)4-6-14/h7-8H,2-6H2,1H3
• InChI Key： KLCSEFGJARHHPI-UHFFFAOYSA-N
• SMILES： O=C1CCN(C2N=CC(=CN=2)CC)CC1

Computed Properties

• Exact Mass: 205.121512110Da
• Monoisotopic Mass: 205.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.1Ų

Additional information on 1-(5-Ethylpyrimidin-2-yl)piperidin-4-one

Introduction to 1-(5-Ethylpyrimidin-2-yl)piperidin-4-one (CAS No. 1108164-33-5)

1-(5-Ethylpyrimidin-2-yl)piperidin-4-one (CAS No. 1108164-33-5) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications and biological activities.

The chemical structure of 1-(5-Ethylpyrimidin-2-yl)piperidin-4-one consists of a piperidinone ring fused with a 5-ethylpyrimidine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various pharmacological investigations.

Recent research has highlighted the potential of 1-(5-Ethylpyrimidin-2-yl)piperidin-4-one in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it was found to inhibit the activation of microglia and reduce oxidative stress, thereby protecting neurons from damage.

In addition to its neuroprotective properties, 1-(5-Ethylpyrimidin-2-yl)piperidin-4-one has shown promise in the field of cancer research. A preclinical study conducted by a team at the National Cancer Institute revealed that this compound possesses antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis, suggesting its potential as a novel anticancer agent.

The pharmacokinetic profile of 1-(5-Ethylpyrimidin-2-yl)piperidin-4-one has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a therapeutic agent. The compound has been shown to have good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

To further explore the therapeutic potential of 1-(5-Ethylpyrimidin-2-yl)piperidin-4-one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating specific conditions such as Alzheimer's disease and certain types of cancer. Preliminary results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses.

The synthesis of 1-(5-Ethylpyrimidin-2-yl)piperidin-4-one involves a multi-step process that includes the formation of the piperidinone ring and subsequent coupling with the 5-ethylpyrimidine moiety. Various synthetic routes have been developed to optimize yield and purity, ensuring that the compound can be produced on a large scale for clinical use.

In conclusion, 1-(5-Ethylpyrimidin-2-yl)piperidin-4-one (CAS No. 1108164-33-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable candidate for further development in medicinal chemistry and pharmaceutical research.